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Compound of Interest

Compound Name: 2-Bromo-3'-nitroacetophenone

Cat. No.: B051979

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 2-Bromo-3'-
nitroacetophenone, with a primary focus on its melting point. This document outlines the
experimentally determined melting point range and furnishes detailed protocols for its
verification, catering to the stringent requirements of research and development environments.

Core Physical and Chemical Properties

2-Bromo-3'-nitroacetophenone, a valuable intermediate in organic synthesis, possesses
distinct physical characteristics that are crucial for its handling, characterization, and application

in further chemical transformations. A summary of its key identifiers and properties is presented
below.
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Property Value Source
Molecular Formula CsHeBrNO3 [1112][3]
Molecular Weight 244.04 g/mol [2]

CAS Number 2227-64-7 [1]12113]

Yellow-green to beige to light
Appearance _ [1]
orange crystalline powder

Melting Point 90-96 °C (lit.) [4][5]
90-94 °C [2]
Solubility Insoluble in water [2]

Melting Point Determination: Experimental
Protocols

The melting point of a crystalline solid is a critical indicator of its purity. For 2-Bromo-3'-
nitroacetophenone, a sharp melting range is expected for a pure sample. The following are
detailed methodologies for accurate melting point determination.

Method 1: Capillary Melting Point Determination using a
Thiele Tube

This traditional method relies on a heated oil bath to provide a slow and uniform temperature
increase.

Apparatus:

Thiele tube

High-boiling point mineral oil or silicone oll

Thermometer (calibrated)

Capillary tubes (one end sealed)
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e Bunsen burner or other heat source

e Rubber band or wire for attaching the capillary tube
e Mortar and pestle

Procedure:

e Sample Preparation: Ensure the 2-Bromo-3'-nitroacetophenone sample is completely dry
and finely powdered using a mortar and pestle.

e Loading the Capillary Tube: Introduce a small amount of the powdered sample into the open
end of a capillary tube. Tap the sealed end of the tube gently on a hard surface to pack the
sample down to a height of 2-3 mm.

e Assembling the Apparatus:

o Attach the capillary tube to the thermometer using a small rubber band or wire. The
sample in the capillary tube should be level with the bulb of the thermometer.

o Fill the Thiele tube with oil to a level just above the top of the side arm.

o Insert the thermometer and the attached capillary tube into the Thiele tube, ensuring the
oil level is above the sample but below the rubber band.

e Heating:

o Gently heat the side arm of the Thiele tube with a small flame. The design of the tube will
ensure even heat distribution through convection currents in the oil.

o Initially, a rapid heating rate (around 5-10 °C per minute) can be used to approach the
expected melting point.

o When the temperature is about 15-20 °C below the expected melting point, reduce the
heating rate to 1-2 °C per minute to ensure thermal equilibrium.

e Observation and Recording:
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o Carefully observe the sample through the oil bath.
o Record the temperature at which the first drop of liquid appears (the onset of melting).

o Record the temperature at which the entire sample has completely liquefied (the
completion of melting).

o The recorded range between these two temperatures is the melting point range of the
sample.

Method 2: Digital Melting Point Apparatus

Modern digital instruments offer a more controlled and automated method for melting point
determination.

Apparatus:

 Digital melting point apparatus

o Capillary tubes (one end sealed)
e Mortar and pestle

Procedure:

o Sample Preparation: As with the Thiele tube method, the sample must be dry and finely

powdered.
o Loading the Capillary Tube: Pack the capillary tube with 2-3 mm of the powdered sample.
e Instrument Setup:

o Turn on the digital melting point apparatus and allow it to stabilize.

o Set the starting temperature to approximately 10-15 °C below the expected melting point
of 2-Bromo-3'-nitroacetophenone.

o Set the heating rate (ramp rate) to a slow value, typically 1-2 °C per minute, for accurate
determination.
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o Set the stop temperature to a value above the expected melting point.

e Measurement:
o Insert the loaded capillary tube into the sample holder of the apparatus.
o Start the heating program.
o Observe the sample through the magnified viewing window.
o Data Recording:
o Record the temperature at the onset of melting (first appearance of liquid).
o Record the temperature at which the sample is completely molten.
o Many modern instruments can automatically detect and record the melting range.

Experimental Workflow Visualization

The following diagram illustrates the generalized workflow for determining the melting point of
2-Bromo-3'-nitroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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